Cas no 80615-00-5 (N-Benzoyl-2'-deoxy-3'-O-formyladenosine)

• Product Name: N-Benzoyl-2'-deoxy-3'-O-formyladenosine
• CAS No: 80615-00-5
• MF: C₁₈H₁₇N₅O₅
• MW: 383.358083486557
• CID: 2844721
• PubChem ID: 71407512
• Update Time: 2025-04-21

N-Benzoyl-2'-deoxy-3'-O-formyladenosine Chemical and Physical Properties

Names and Identifiers

• N-Benzoyl-2'-deoxy-3'-O-formyladenosine
• DTXSID30828077
• 80615-00-5
• (2R,3S,5R)-5-(6-Benzamido-9H-purin-9-yl)-2-(hydroxymethyl)tetrahydrofuran-3-yl formate

• Inchi： 1S/C18H17N5O5/c24-7-13-12(27-10-25)6-14(28-13)23-9-21-15-16(19-8-20-17(15)23)22-18(26)11-4-2-1-3-5-11/h1-5,8-10,12-14,24H,6-7H2,(H,19,20,22,26)/t12-,13+,14+/m0/s1
• InChI Key： MEKBWCTUKJMLTG-BFHYXJOUSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C=NC2C(NC(C3C=CC=CC=3)=O)=NC=NC1=2)OC=O

Computed Properties

• Exact Mass: 383.12296866Da
• Monoisotopic Mass: 383.12296866Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 128Ų